Cas no 1555100-10-1 (2-(Oxolan-2-yl)azetidine)

• Product Name: 2-(Oxolan-2-yl)azetidine
• CAS No: 1555100-10-1
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 5760056
• PubChem ID: 82839930
• Update Time: 2025-05-20

2-(Oxolan-2-yl)azetidine Chemical and Physical Properties

Names and Identifiers

• AKOS021158513
• EN300-1600967
• 1555100-10-1
• 2-(oxolan-2-yl)azetidine
• Azetidine, 2-(tetrahydro-2-furanyl)-
• 2-(Oxolan-2-yl)azetidine

• Inchi： 1S/C7H13NO/c1-2-7(9-5-1)6-3-4-8-6/h6-8H,1-5H2
• InChI Key： MICORALYTQAGIG-UHFFFAOYSA-N
• SMILES： O1CCCC1C1CCN1

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.056±0.06 g/cm3(Predicted)
• Boiling Point: 194.3±13.0 °C(Predicted)
• pka: 10.52±0.40(Predicted)

Additional information on 2-(Oxolan-2-yl)azetidine

2-(Oxolan-2-yl)azetidine: A Comprehensive Overview

2-(Oxolan-2-yl)azetidine is a chemical compound with the CAS number 1555100-10-1. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The presence of an oxolane (tetrahydrofuran) group at the 2-position of the azetidine ring introduces unique chemical properties and functional group reactivity. This compound has garnered significant attention in recent years due to its potential applications in drug discovery and organic synthesis.

The structural uniqueness of 2-(Oxolan-2-yl)azetidine lies in its compact azetidine ring system, which imposes significant ring strain. This strain can be exploited in various chemical reactions, making it a valuable intermediate in organic synthesis. The oxolane group, on the other hand, introduces electron-donating effects, which can modulate the reactivity of the azetidine ring. Recent studies have explored the use of this compound in synthesizing bioactive molecules, particularly in the development of novel antibiotics and antiviral agents.

From a synthetic perspective, 2-(Oxolan-2-yl)azetidine can be prepared through various methods, including cycloaddition reactions, nucleophilic substitution, and ring-opening/closing strategies. One notable approach involves the reaction of an appropriate aldehyde with a cyclic amine under specific conditions to form the azetidine ring. The integration of computational chemistry techniques has significantly enhanced our understanding of the reaction mechanisms involved in its synthesis. For instance, density functional theory (DFT) calculations have provided insights into the transition states and intermediates of these reactions, enabling more efficient synthetic pathways.

The pharmacological potential of 2-(Oxolan-2-yl)azetidine has been a focal point of recent research. Studies have demonstrated that this compound exhibits moderate antibacterial activity against gram-positive bacteria, making it a promising candidate for further drug development. Additionally, its ability to act as a chelating agent has been explored in metalloenzyme inhibition studies. Researchers have also investigated its role as a building block for constructing complex natural product analogs, leveraging its unique reactivity and structural features.

In terms of industrial applications, 2-(Oxolan-2-yl)azetidine has found utility in the synthesis of agrochemicals and specialty chemicals. Its ability to undergo various transformations under mild conditions makes it an attractive starting material for large-scale production processes. Recent advancements in catalytic asymmetric synthesis have further expanded its applicability by enabling the preparation of enantiomerically pure derivatives, which are crucial for pharmaceutical applications.

From an environmental standpoint, understanding the degradation pathways and ecological impact of 2-(Oxolan-2-yl)azetidine is essential for sustainable chemical practices. Studies have shown that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. However, further research is required to assess its long-term effects on aquatic ecosystems and soil microbiota.

In conclusion, 2-(Oxolan-2-yl)azetidine is a versatile compound with significant potential across multiple fields. Its unique chemical properties, coupled with recent advancements in synthetic methodologies and pharmacological studies, position it as a key player in modern organic chemistry and drug discovery. As research continues to uncover new applications and optimize its synthesis, this compound is poised to make meaningful contributions to both academic and industrial sectors.